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Compound of Interest

Compound Name: 3-Chloro-5-nitropyridin-4-amine

Cat. No.: B582036 Get Quote

Essential Safety and Handling Guide for 3-
Chloro-5-nitropyridin-4-amine
This document provides crucial safety and logistical information for the handling and disposal

of 3-Chloro-5-nitropyridin-4-amine (CAS RN: 89284-28-6). The information herein is

compiled to ensure the safety of researchers, scientists, and drug development professionals.

Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following

guidance is based on data from structurally similar nitropyridine compounds.

Personal Protective Equipment (PPE)
When handling 3-Chloro-5-nitropyridin-4-amine, a comprehensive approach to personal

protection is paramount. The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment Specification

Eye/Face Protection Safety Goggles

Should conform to EN 166

(EU) or NIOSH (US)

standards.[1]

Skin Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect before

use.

Lab Coat

Flame-retardant and

impervious clothing should be

worn.[1]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if irritation is experienced. A

full-face respirator is

recommended in case of high

dust concentration.[1][2]

Hazard Identification and First Aid
While specific hazard classifications for 3-Chloro-5-nitropyridin-4-amine are not readily

available, related compounds are known to be harmful if swallowed, in contact with skin, or

inhaled. They can cause skin and serious eye irritation.[3]
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If irritation

persists, seek medical attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is essential to minimize exposure and ensure

stability.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[2]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is correctly worn.

Weighing and Transfer: Avoid the formation of dust. Use a spatula for transferring the solid.

In Use: Keep the container tightly closed when not in use. Avoid contact with skin, eyes, and

clothing.[3]
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Post-Handling: Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[4]

Disposal Plan
All waste materials containing 3-Chloro-5-nitropyridin-4-amine must be treated as hazardous

waste.

Waste Collection: Collect waste in a suitable, labeled, and closed container.

Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[4][5] Do not release into the environment.

Experimental Workflow
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Workflow for Handling 3-Chloro-5-nitropyridin-4-amine
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Caption: A logical workflow for the safe handling of 3-Chloro-5-nitropyridin-4-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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